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Compound of Interest

Compound Name:
(4-Bromo-3-

fluorophenyl)hydrazine

Cat. No.: B1280831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for (4-
bromo-3-fluorophenyl)hydrazine. Due to the limited specific toxicological data for this

compound, this guide synthesizes information from safety data sheets for the compound and

its hydrochloride salt, as well as from closely related halogenated phenylhydrazines and the

parent compound, phenylhydrazine. This information is intended to empower laboratory

personnel with the knowledge to handle this chemical safely.

Hazard Identification and Classification
(4-Bromo-3-fluorophenyl)hydrazine is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact.[1] Based on available

data for the compound and its analogs, the following hazard statements apply.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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Some sources for closely related brominated phenylhydrazines also indicate more severe

hazards, such as "Causes severe skin burns and eye damage".[3][4] Given the reactivity of the

hydrazine moiety, it is prudent to handle this compound with a high degree of caution.

Physical and Chemical Properties
A summary of the known physical and chemical properties of (4-bromo-3-
fluorophenyl)hydrazine and its hydrochloride salt is presented in the table below.

Property
(4-Bromo-3-
fluorophenyl)hydrazine

(4-Bromo-3-
fluorophenyl)hydrazine
hydrochloride

CAS Number 227015-68-1[2] 865705-44-8[5]

Molecular Formula C₆H₆BrFN₂ C₆H₇BrClFN₂[5]

Molecular Weight 205.03 g/mol 241.49 g/mol [5]

Appearance Not specified (likely a solid) Not specified (likely a solid)

Solubility

The hydrochloride salt form is

noted to have enhanced water

solubility.[5]

The hydrochloride salt form is

noted to have enhanced water

solubility.[5]

Personal Protective Equipment (PPE)
Due to the hazardous nature of (4-bromo-3-fluorophenyl)hydrazine, the use of appropriate

personal protective equipment is mandatory to prevent exposure.
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PPE Type Specification

Eye/Face Protection
Chemical safety goggles and/or a face shield

are required.[6]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat are necessary.[7] For

tasks with a higher risk of splashing, a chemical-

resistant apron or suit should be considered.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[4]

If there is a risk of generating dust or aerosols, a

NIOSH-approved respirator should be worn.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for minimizing risks.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[4]

Avoid generating dust.[4]

Ground all equipment when transferring the substance to prevent static discharge.

Avoid contact with skin, eyes, and clothing.[8]

Wash hands thoroughly after handling.[9]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8]

Some sources recommend storage at 2-8°C under an inert atmosphere.

Keep away from incompatible materials such as strong oxidizing agents and bases.[4]
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[10] Seek

immediate medical attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes.[10] Seek

immediate medical attention.[10]

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If the victim is not

breathing, give artificial respiration.[10] Seek

immediate medical attention.[10]

Ingestion

Do NOT induce vomiting. If the victim is

conscious, rinse their mouth with water.[8][11]

Seek immediate medical attention.[8][11]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed

container for disposal.[9] Avoid creating dust.[9]

For large spills, contact your institution's

environmental health and safety department.

Toxicological Information
Specific quantitative toxicological data for (4-bromo-3-fluorophenyl)hydrazine is not readily

available. However, the toxicity of the parent compound, hydrazine, and other

phenylhydrazines is well-documented. Hydrazines are known to be toxic to the liver and central

nervous system.[12] They can also cause skin sensitization and are considered potential

carcinogens.[12]
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Experimental Protocols
General Handling Protocol:

Preparation: Before handling, ensure that the chemical fume hood is functioning correctly

and that all necessary PPE is readily available. Have an emergency plan in place.

Weighing: If weighing the solid, do so in a fume hood on a tared weigh boat. Minimize the

creation of dust.

Transfer: Use a spatula to transfer the solid. If transferring to a solution, add the solid slowly

to the solvent.

Cleaning: Decontaminate all surfaces and equipment after use. A solution of sodium

hypochlorite can be used for the decontamination of hydrazine-contaminated surfaces, but

this reaction can generate carcinogenic byproducts and should be handled with care.

Waste Disposal: Dispose of all waste, including contaminated PPE, in a designated

hazardous waste container in accordance with local, state, and federal regulations.

Decontamination Protocol for Glassware:

Rinse the glassware with a suitable solvent to remove the bulk of the material.

Wash with soap and water.

A final rinse with a solution capable of neutralizing residual hydrazine, such as a dilute

solution of an oxidizing agent like sodium hypochlorite, can be considered, followed by

thorough rinsing with water. All rinsates should be collected as hazardous waste.

Visualizations
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Figure 1. Risk Assessment and Control Workflow
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Figure 1. Risk Assessment and Control Workflow
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Figure 2. Potential Toxicity Pathway of Hydrazine Derivatives
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Figure 2. Potential Toxicity Pathway of Hydrazine Derivatives

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment conducted by qualified

professionals. Always consult the most up-to-date Safety Data Sheet (SDS) for (4-bromo-3-
fluorophenyl)hydrazine before use and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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